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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B045959

For researchers, scientists, and drug development professionals, selecting the appropriate
nonlinear optical crystal is paramount for efficient frequency conversion. This guide provides an
objective comparison of the second harmonic generation (SHG) efficiency of Ammonium
Dihydrogen Phosphate (ADP) and Potassium Dihydrogen Phosphate (KDP), supported by
experimental data and detailed methodologies.

Ammonium Dihydrogen Phosphate (NH4sH2PO4, ADP) and Potassium Dihydrogen
Phosphate (KH2PO4, KDP) are two of the most widely used nonlinear optical crystals for
frequency conversion. Both belong to the same isomorphous group and share similar physical
and optical properties. However, key differences in their nonlinear optical coefficients, phase-
matching capabilities, and laser-induced damage thresholds directly impact their efficiency in
second harmonic generation.

Quantitative Comparison of Optical Properties

The following table summarizes the key optical properties of ADP and KDP relevant to second
harmonic generation. These values are critical for predicting and understanding the SHG
efficiency of each crystal.
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ADP (Ammonium KDP (Potassium
Property . .

Dihydrogen Phosphate) Dihydrogen Phosphate)
Nonlinear Optical Coefficient

0.52 0.43
(pm/V)
Damage Threshold (GW/cm? .
@1064nm, 10 ns)
Transmitting Range (nm) 180 - 1500 180 - 1550
Refractive Indices (no, Ne

1.5071, 1.4685 1.4942, 1.4603
@1064nm)
Refractive Indices (no, Ne

1.5280, 1.4819 1.5129, 1.4709

@532nm)

Note: The values presented are typical and can vary depending on the crystal quality and
growth method.

Experimental Performance in Frequency Conversion

While direct side-by-side SHG efficiency comparisons under identical conditions are sparse in
the literature, data from various experiments provide insights into their relative performance.
For instance, in a study on noncritical phase-matching (NCPM) fourth harmonic generation
(FHG) from a 1053 nm laser, an ADP crystal demonstrated a 2w-to-4w conversion efficiency of
up to 67%.[1] In the same study, a deuterated KDP (DKDP) crystal achieved a conversion
efficiency of 63.78%.[1] Although this is for FHG, it suggests ADP's potential for high efficiency
in frequency conversion processes. Another study highlights that ADP possesses a larger
nonlinear optical coefficient and a higher laser damage threshold compared to KDP, which can
lead to higher conversion efficiency.[2]

It is important to note that the efficiency of SHG is not solely dependent on the nonlinear
coefficient but is also heavily influenced by phase-matching conditions, crystal length, and the
intensity of the fundamental laser beam.

Experimental Protocols
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The following outlines a generalized experimental methodology for measuring the second
harmonic generation efficiency of ADP and KDP crystals.

1. Crystal Preparation and Mounting:

« Obtain high-quality, optically polished ADP and KDP crystals cut for the appropriate phase-
matching angle (e.g., Type | or Type II) for the fundamental wavelength.

e Mount the crystal on a precision rotation stage to allow for fine-tuning of the phase-matching
angle.

2. Laser Source and Optics:

o Utilize a stable, high-power pulsed laser with a well-defined beam profile (e.g., a Q-switched
Nd:YAG laser at 1064 nm).

o Use a half-wave plate and a polarizer to control the input laser intensity.

e Focus the fundamental beam into the center of the crystal using a lens of appropriate focal
length.

3. Measurement and Detection:

» Place a power meter after the crystal to measure the total output power (fundamental +
second harmonic).

e Use a dichroic mirror or a prism to separate the fundamental and the second harmonic
beams.

o Measure the power of the second harmonic beam using a calibrated photodetector or power
meter.

4. Data Analysis:

o Calculate the SHG conversion efficiency (n) using the formula: n = (Power of Second
Harmonic Beam / Power of Fundamental Input Beam) x 100%
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» Repeat the measurement for different input intensities and crystal angles to find the optimal
conditions for maximum efficiency.

Logical Flow of an SHG Experiment

The following diagram illustrates the logical workflow of a typical second harmonic generation
experiment.
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Caption: Workflow of a second harmonic generation experiment.

Discussion and Conclusion

Both ADP and KDP are effective crystals for second harmonic generation. The choice between
them often depends on the specific application and experimental conditions.

» ADP generally exhibits a higher nonlinear optical coefficient, which can translate to higher
conversion efficiency.[3] It also has a slightly higher damage threshold, making it suitable for
high-power applications.[2][3]

o KDP is known for its excellent optical quality and availability in large sizes.[1] While its
nonlinear coefficient is lower than that of ADP, it remains a widely used and reliable crystal
for SHG.

In conclusion, for applications requiring the highest possible conversion efficiency, particularly
at high peak powers, ADP may be the preferred choice due to its superior nonlinear optical
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coefficient and damage threshold. However, KDP remains a robust and cost-effective option for
a wide range of SHG applications. The final selection should be based on a careful
consideration of the laser parameters, desired output, and overall system cost.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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